Nitrobenzene Nitrobenzene Nitrobenzene is a carcinogenic compound which has been employed extensively in dyes, pesticides and explosives industries.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Nitrobenzene is a yellowish, oily, aromatic nitro-compound with an almond-like odor that emits toxic fumes of nitrogen oxides upon combustion. Nitrobenzene is primarily used in the manufacture of aniline, but is also used in the manufacture of lubricating oils, dyes, drugs, pesticides, and synthetic rubber. Exposure to nitrobenzene irritates the skin, eyes and respiratory tract and can result in methemoglobinemia causing fatigue, dyspnea, dizziness, disturbed vision, shortness of breath, collapse and even death. Nitrobenzene also damages the liver, spleen, kidneys and central nervous system. This substance is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05)
Nitrobenzene is an industrial chemical. It is an oily yellow liquid with an almond-like odor. It dissolves only slightly in water and will evaporate to air. It is produced in large quantities for use in industry. Most of the nitrobenzene produced in the United States is used to manufacture a chemical called aniline. Nitrobenzene is also used to produce lubricating oils such as those used in motors and machinery. A small amount of nitrobenzene is used in the manufacture of dyes, drugs, pesticides, and synthetic rubber.
Nitrobenzene appears as a pale yellow to dark brown liquid. Flash point 190°F. Very slightly soluble in water. Toxic by inhalation and by skin absorption. Combustion give toxic oxides of nitrogen. Density 10.0 lb /gal.
Brand Name: Vulcanchem
CAS No.: 98-95-3
VCID: VC21119964
InChI: InChI=1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)[N+](=O)[O-]
Molecular Formula: C6H5NO2
Molecular Weight: 123.11 g/mol

Nitrobenzene

CAS No.: 98-95-3

Cat. No.: VC21119964

Molecular Formula: C6H5NO2

Molecular Weight: 123.11 g/mol

* For research use only. Not for human or veterinary use.

Nitrobenzene - 98-95-3

Specification

Description Nitrobenzene is a carcinogenic compound which has been employed extensively in dyes, pesticides and explosives industries.
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Nitrobenzene is a yellowish, oily, aromatic nitro-compound with an almond-like odor that emits toxic fumes of nitrogen oxides upon combustion. Nitrobenzene is primarily used in the manufacture of aniline, but is also used in the manufacture of lubricating oils, dyes, drugs, pesticides, and synthetic rubber. Exposure to nitrobenzene irritates the skin, eyes and respiratory tract and can result in methemoglobinemia causing fatigue, dyspnea, dizziness, disturbed vision, shortness of breath, collapse and even death. Nitrobenzene also damages the liver, spleen, kidneys and central nervous system. This substance is a possible mutagen and is reasonably anticipated to be a human carcinogen. (NCI05)
Nitrobenzene is an industrial chemical. It is an oily yellow liquid with an almond-like odor. It dissolves only slightly in water and will evaporate to air. It is produced in large quantities for use in industry. Most of the nitrobenzene produced in the United States is used to manufacture a chemical called aniline. Nitrobenzene is also used to produce lubricating oils such as those used in motors and machinery. A small amount of nitrobenzene is used in the manufacture of dyes, drugs, pesticides, and synthetic rubber.
Nitrobenzene appears as a pale yellow to dark brown liquid. Flash point 190°F. Very slightly soluble in water. Toxic by inhalation and by skin absorption. Combustion give toxic oxides of nitrogen. Density 10.0 lb /gal.
CAS No. 98-95-3
Molecular Formula C6H5NO2
Molecular Weight 123.11 g/mol
IUPAC Name nitrobenzene
Standard InChI InChI=1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H
Standard InChI Key LQNUZADURLCDLV-UHFFFAOYSA-N
Impurities Benzene, o-Nitrotoluene, p-Nitrotoluene, p-Dinitrobenzene, m-Dintrobenzene, o-Dinitrobenzene, Toluene, Water (purity > 98.9%)
SMILES C1=CC=C(C=C1)[N+](=O)[O-]
Canonical SMILES C1=CC=C(C=C1)[N+](=O)[O-]
Boiling Point 411.4 °F at 760 mm Hg (EPA, 1998)
210.8 °C
211 °C
411°F
Colorform Greenish-yellow crystals or yellow, oily liquid
Colorless to yellow, oily liquid (Note: A solid below 42 degrees F).
Bright-yellow crystals or pale-yellow to colorless, oily liquid
Flash Point 190.4 °F (EPA, 1998)
190 °F (88 °C) (Closed cup)
88 °C c.c.
190°F
Melting Point 42 °F (EPA, 1998)
5.7 °C
5.7°C
5 °C
42°F

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